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Cat. No.: B1206852

Methyldibromo glutaronitrile (MDBGN), a broad-spectrum preservative, has seen a dramatic
shift in its regulatory status across the globe due to its potential as a skin sensitizer. Initially
valued for its efficacy against microbial growth in a wide range of cosmetic and personal care
products, a rising tide of allergic contact dermatitis cases prompted regulatory bodies
worldwide to reassess its safety. This review provides a comparative analysis of the current
regulatory landscape for MDBGN in major global markets, supported by experimental data that
shaped these decisions.

The most stringent regulations are found in the European Union, where MDBGN is now entirely
banned from use in all cosmetic products.[1][2][3] This decisive action was the culmination of a
phased approach that began with restrictions on its use. Initially, the EU permitted MDBGN at a
maximum concentration of 0.1% in both leave-on and rinse-off products, with a lower limit of
0.025% in sunscreens.[3][4] However, accumulating data from the European Environmental &
Contact Dermatitis Research Group (EECDRG) demonstrated a significant increase in the
incidence of contact allergy to MDBGN.[2][4] In response, the Scientific Committee on
Cosmetic Products and Non-Food Products (SCCNFP), later the Scientific Committee on
Consumer Safety (SCCS), recommended restricting its use to rinse-off products only in 2005,
before a complete ban was implemented in 2007.[1][2][3]

In contrast, the United States adopts a less restrictive stance. The Cosmetic Ingredient Review
(CIR) Expert Panel, an independent body that assesses the safety of cosmetic ingredients, has
concluded that MDBGN is safe for use in rinse-off products at concentrations up to 0.06% and
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in leave-on products at a maximum concentration of 0.025%.[5][6][7] The U.S. Food and Drug
Administration (FDA) does not explicitly prohibit MDBGN but requires that all cosmetic products
be safe for their intended use, often relying on the conclusions of the CIR.[8][9] This divergence
from the EU's approach highlights a different risk-benefit analysis in the U.S. regulatory
framework.

Australia has also implemented controls on the use of MDBGN. Following an assessment by
the National Industrial Chemicals Notification and Assessment Scheme (NICNAS), MDBGN
was listed in the Standard for the Uniform Scheduling of Medicines and Poisons (SUSMP). For
cosmetic use and in products intended for skin contact, it is classified under Schedule C,
indicating substances with a potential for causing harm that requires special labeling and
packaging. For other uses, it falls under Schedule 6, signifying poisons. This scheduling, which
came into effect in 2010, mandates specific warning statements on product labels.

In Canada, Methyldibromo glutaronitrile is listed in the Natural Health Products Ingredients
Database as an approved chemical substance for topical use as a non-medicinal antimicrobial
preservative. However, specific concentration limits for its use in cosmetics are not detailed in
the publicly available information.

The regulatory status in Japan remains less clear based on available information. The
Japanese Standards for Cosmetics outlines lists of prohibited and restricted ingredients, but
MDBGN is not explicitly mentioned in the readily accessible English-language documentation.

The varying regulatory positions on MDBGN underscore the complex interplay between
scientific evidence of potential harm and the differing approaches to risk management adopted
by national authorities.

Comparative Regulatory Status of Methyldibromo
Glutaronitrile (MDBGN)
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Experimental Protocols

The regulatory decisions, particularly in Europe, were heavily influenced by clinical data on skin
sensitization. The primary method for assessing this has been the human patch test.

Human Patch Testing for MDBGN Sensitization (as conducted by the EECDRG):

» Objective: To determine the prevalence of contact allergy to MDBGN in patients with
dermatitis and to identify a suitable patch test concentration.

o Methodology:

o Test Population: Consecutive patients presenting with dermatitis at dermatology clinics
across multiple European centers.

o Test Substance: Methyldibromo glutaronitrile (MDBGN) in petrolatum (pet.).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Concentrations Tested: A range of concentrations were used in various studies, including
0.1%, 0.3%, 0.5%, and 1.0% MDBGN in pet.[1][10]

o Application: A small amount of the MDBGN-petrolatum mixture was applied to a small
patch, which was then affixed to the upper back of the patient.

o Occlusion Time: The patch was left in place for 48 hours (2 days).[1]

o Readings: The test site was evaluated for skin reactions at Day 2 (48 hours, upon patch
removal) and again at Day 3 or Day 4. In some clinics, a further reading was performed at
Day 6 or Day 7.[1]

o Scoring: Reactions were scored according to the International Contact Dermatitis
Research Group (ICDRG) guidelines, which classify reactions based on the presence and
intensity of erythema (redness), infiltration (swelling), papules (bumps), and vesicles
(blisters).

o Key Findings: These studies revealed a significant and increasing prevalence of positive
patch test reactions to MDBGN across Europe, leading to the conclusion that the then-
current uses of the preservative posed a risk to consumers.[2][4] The data also helped in
recommending a standardized patch test concentration for diagnosing MDBGN allergy.[11]

Regulatory Decision Pathway

The following diagram illustrates the logical workflow that led to the ban of MDBGN in
cosmetics in the European Union.
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Data Gathering & Initial Observation
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Caption: Regulatory pathway for MDBGN in the EU.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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